Cas no 100001-06-7 (Benzenepropanaminium,N,N-diethyl-g-hydroxy-N-methyl-g-phenyl-, iodide (1:1))

• Product name: Benzenepropanaminium,N,N-diethyl-g-hydroxy-N-methyl-g-phenyl-, iodide (1:1)
• CAS No: 100001-06-7
• MF: C₂₀H₂₈NO+^.I-
• MW: 425.34642
• CID: 142952
• PubChem ID: 57601

Benzenepropanaminium,N,N-diethyl-g-hydroxy-N-methyl-g-phenyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanaminium,N,N-diethyl-g-hydroxy-N-methyl-g-phenyl-, iodide (1:1)
• diethyl-(3-hydroxy-3,3-diphenylpropyl)-methylazanium,iodide
• 3,3-Diphenylpropan-3-ol diethylamine me
• AC1L1NC9
• Diaethyl-(3-hydroxy-3,3-diphenyl-propyl)-methyl-ammonium, Jodid
• Diethyl(3,3-diphenyl-3-hydroxypropyl)methylammonium iodide
• diethyl-(3-hydroxy-3,3-diphenyl-propyl)-methyl-ammonium, iodide
• LS-17367
• Methyldiethyl-(3,3-diphenyl-3-hydroxypropyl) ammonium iodide
• N,N-diethyl-3-hydroxy-N-methyl-3,3-diphenylpropan-1-aminium iodide
• Diethyl(3-hydroxy-3,3-diphenylpropyl)methylammoniumiodide (6CI,7CI)
• 100001-06-7
• DTXSID90905156
• 3,3-Diphenylpropan-3-ol diethylamine methiodide
• AMMONIUM, DIETHYL(3,3-DIPHENYL-3-HYDROXYPROPYL)METHYL-, IODIDE

• Inchi： 1S/C20H28NO.HI/c1-4-21(3,5-2)17-16-20(22,18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6-15,22H,4-5,16-17H2,1-3H3;1H/q+1;/p-1
• InChI Key： HAMINVZRIHBDBO-UHFFFAOYSA-M
• SMILES： [I-].CC[N+](CCC(C1C=CC=CC=1)(O)C1C=CC=CC=1)(C)CC

Computed Properties

• Exact Mass: 396.902
• Monoisotopic Mass: 425.12156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 19.9